Cas no 20226-97-5 (17β,23β-Epoxyveratraman-3β,11β-diol)

• Product Name: 17β,23β-Epoxyveratraman-3β,11β-diol
• CAS No: 20226-97-5
• MF: C₂₇H₄₁NO₃
• MW: 427.619348287582
• CID: 287618
• Update Time: 2024-11-26

17β,23β-Epoxyveratraman-3β,11β-diol Chemical and Physical Properties

Names and Identifiers

• Spiro[9H-benzo[a]fluorene-9,2'(3'H)-furo[3,2-b]pyridine]-3,11-diol,1,2,3,3'a,4,4',5',6,6',6a,6b,7,7',7'a,8,11,11a,11b-octadecahydro-3',6',10,11b-tetramethyl-,(2'R,3S,3'R,3'aS,6'S,6aS,6bS,7'aR,11R,11aS,11bR)-
• 17β,23β-Epoxyveratraman-3β,11β-diol
• Spiro[9H-benzo[a]fluorene-9,2'(3'H)-furo[3,2-b]pyridine]-3,11-diol,1,2,3,3'a,4,4',5',6,6',6a,6b,7,7',7'a,8,11,11a,11b-octadec
• Spiro[9H-benzo[a]fluorene-9,2'(3'H)-furo[3,2-b]pyridine]-3,11-diol,1,2,3,3'a,4,4',5',6,6',6a,6b,7,7',7'a,8,11,11a,11b-octadecahydro-3',6',10,11b-tetramethyl-,(2'R,3S,3'R,3'aS,6'S,6aS,6bS,7'aR,11R,11aS
• Spiro[9H-benzo[a]fluorene-9,2'(3'H)-furo[3,2-b]pyridine], veratraman-3,11-diolderiv.
• Veratraman-3,11-diol,17,23-epoxy-, (3b,11b,23b)-
• Veratrobasine (7CI,8CI)
• Veratrobasine
• CID 102093844
• Spiro[9H-benzo[a]fluorene-9,2'(3'H)-furo[3,2-b]pyridine]-3,11-diol, 1,2,3,3'a,4,4',5',6,6',6a,6b,7,7',7'a,8,11,11a,11b-octadecahydro-3',6',10,11b-tetramethyl-, (2'R,3S,3'R,3'aS,6'S,6aS,6bS,7'aR,11R,11aS,11bR)-

• Inchi： 1S/C27H41NO3/c1-14-11-21-24(28-13-14)16(3)27(31-21)10-8-19-20-6-5-17-12-18(29)7-9-26(17,4)23(20)25(30)22(19)15(27)2/h5,14,16,18-21,23-25,28-30H,6-13H2,1-4H3/t14-,16+,18-,19-,20-,21+,23+,24-,25-,26-,27-/m0/s1
• InChI Key： NTXKCVGNYVYTNW-JZHSGHCQSA-N
• SMILES： O1[C@@H]2C[C@H](C)CN[C@H]2[C@@H](C)[C@]21CC[C@@H]1C(=C2C)[C@@H]([C@@H]2[C@@]3(C)CC[C@@H](CC3=CC[C@H]21)O)O

Computed Properties

• Exact Mass: 427.309
• Monoisotopic Mass: 427.309
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 0
• Complexity: 834
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.7

Experimental Properties

• Melting Point: 285-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Jerveratrum-type alkaloids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal alkaloids Jerveratrum-type alkaloids